Cas no 1878684-03-7 (1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine
• CAS No: 1878684-03-7
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6306103
• PubChem ID: 165871896
• Update Time: 2025-05-21

1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106777
• 1878684-03-7
• 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H15N3O2/c1-7-5-8(9)10-11(7)6-13-4-3-12-2/h5H,3-4,6H2,1-2H3,(H2,9,10)
• InChI Key： CRLJESPUCXSIHL-UHFFFAOYSA-N
• SMILES： O(CCOC)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine

Introduction to 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1878684-03-7)

1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine, with the CAS number 1878684-03-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 5-position and an amino group at the 3-position. The N-substituent, specifically the (2-methoxyethoxy)methyl group, imparts additional functionality and solubility properties to the molecule. These structural elements contribute to its stability and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit apoptosis and reduce oxidative stress, which are common mechanisms underlying neurodegeneration.

In addition to its neuroprotective properties, 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for further development as an anticancer agent.

The pharmacokinetic properties of 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. These properties make it an attractive candidate for further preclinical and clinical evaluation.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into more advanced stages of clinical testing.

In conclusion, 1-[(2-methoxyethoxy)methyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1878684-03-7) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable biological activities make it a valuable asset in the development of novel treatments for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use as a therapeutic agent.